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Compound of Interest

Compound Name: Biotin-naphthylamine

Cat. No.: B8181091 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of

Biotin-naphthylamine. Adherence to these procedures is critical to ensure personnel safety

and environmental compliance.

I. Understanding the Hazards
Biotin-naphthylamine is a chemical compound that requires careful handling and disposal

due to its potential health risks. According to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, Biotin-naphthylamine is classified with the

following hazards[1]:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1]

II. Quantitative Data
The following table summarizes the key quantitative data for Biotin-naphthylamine.
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Property Value Source

Molecular Weight 426.58 g/mol TargetMol[2]

Molecular Formula C₂₃H₃₀N₄O₂S BroadPharm[3]

Solubility in DMSO 80.00 mg/mL (187.54 mM) TargetMol[2]

Storage Condition -20°C BroadPharm[3]

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of Biotin-naphthylamine
waste, including pure compound, contaminated solutions, and contaminated labware.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle Biotin-naphthylamine and its waste within a certified chemical fume hood to

avoid inhalation of dust or vapors.

Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles and a face shield.

A lab coat.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired Biotin-naphthylamine powder in its original container or a

clearly labeled, sealed waste container.

Contaminated items such as weigh boats, kimwipes, and gloves should be collected in a

designated, sealed plastic bag or container.

Liquid Waste:
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Collect solutions containing Biotin-naphthylamine in a dedicated, sealed, and clearly

labeled hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) department.

Sharps Waste:

Contaminated needles, pipette tips, or other sharps must be disposed of in a designated

sharps container.

3. Labeling:

All waste containers must be clearly labeled with:

"Hazardous Waste"

"Biotin-naphthylamine"

The specific hazards (e.g., "Toxic," "Irritant")

The date of accumulation.

4. Storage:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation

area.

Ensure containers are sealed to prevent leaks or spills.

5. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Do not dispose of Biotin-naphthylamine down the drain or in regular trash.

IV. Experimental Workflow Visualization
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The following diagram illustrates the decision-making process for the proper disposal of Biotin-
naphthylamine waste.

1. Waste Assessment

2. Safety Precautions

3. Waste Segregation & Collection

4. Labeling & Storage

5. Final Disposal
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End: Proper Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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